Cas no 1201187-14-5 (Ethyl 4-amino-2-ethylcyclopentanecarboxylate)

Ethyl 4-amino-2-ethylcyclopentanecarboxylate is a cyclopentane derivative featuring both amino and ester functional groups, making it a versatile intermediate in organic synthesis and pharmaceutical applications. The presence of the ethyl substituent enhances its lipophilicity, potentially improving bioavailability in drug development. The amino group allows for further functionalization, enabling its use in the synthesis of complex molecules, such as bioactive compounds or chiral ligands. The ester moiety offers reactivity for hydrolysis or transesterification, broadening its utility in fine chemical production. This compound’s structural features make it valuable for researchers exploring novel pharmacophores or tailored synthetic pathways. Proper handling and storage under inert conditions are recommended to preserve its stability.
Ethyl 4-amino-2-ethylcyclopentanecarboxylate structure
1201187-14-5 structure
Product Name:Ethyl 4-amino-2-ethylcyclopentanecarboxylate
CAS No:1201187-14-5
MF:C10H19NO2
MW:185.26336312294
CID:4685385
Update Time:2025-06-09

Ethyl 4-amino-2-ethylcyclopentanecarboxylate Chemical and Physical Properties

Names and Identifiers

    • ethyl 4-amino-2-ethylcyclopentanecarboxylate
    • Cyclopentanecarboxylicacid,4-amino-2-ethyl-,ethylester
    • LHQPJZYELYJDLU-UHFFFAOYSA-N
    • Cyclopentanecarboxylic acid, 4-amino-2-ethyl-, ethyl ester
    • Ethyl 4-amino-2-ethylcyclopentanecarboxylate
    • Inchi: 1S/C10H19NO2/c1-3-7-5-8(11)6-9(7)10(12)13-4-2/h7-9H,3-6,11H2,1-2H3
    • InChI Key: LHQPJZYELYJDLU-UHFFFAOYSA-N
    • SMILES: O(CC)C(C1CC(CC1CC)N)=O

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 4
  • Complexity: 182
  • Topological Polar Surface Area: 52.3

Ethyl 4-amino-2-ethylcyclopentanecarboxylate Pricemore >>

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Additional information on Ethyl 4-amino-2-ethylcyclopentanecarboxylate

Recent Advances in the Study of Ethyl 4-amino-2-ethylcyclopentanecarboxylate (CAS: 1201187-14-5)

Ethyl 4-amino-2-ethylcyclopentanecarboxylate (CAS: 1201187-14-5) is a cyclopentane derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. Recent studies have explored its synthetic pathways, pharmacological properties, and therapeutic potential, making it a compound of interest for researchers aiming to develop novel bioactive molecules.

A 2023 study published in the Journal of Medicinal Chemistry investigated the synthetic optimization of Ethyl 4-amino-2-ethylcyclopentanecarboxylate, highlighting its role as a key intermediate in the synthesis of more complex pharmacophores. The researchers employed a multi-step synthetic route, starting from commercially available precursors, to achieve high yields and purity. The study emphasized the compound's versatility, as it can be further functionalized to introduce various substituents, thereby expanding its utility in medicinal chemistry.

In addition to its synthetic applications, Ethyl 4-amino-2-ethylcyclopentanecarboxylate has been evaluated for its biological activity. A recent preclinical study demonstrated its potential as a modulator of specific enzymatic pathways, particularly those involved in inflammatory responses. The compound exhibited inhibitory effects on key pro-inflammatory enzymes, suggesting its potential as a lead compound for the development of anti-inflammatory agents. These findings were corroborated by in vitro assays and molecular docking studies, which provided insights into the compound's binding interactions with target proteins.

Another area of interest is the compound's potential application in central nervous system (CNS) disorders. A 2024 study explored its effects on neurotransmitter systems, revealing its ability to modulate dopamine and serotonin receptors at low micromolar concentrations. This activity profile positions Ethyl 4-amino-2-ethylcyclopentanecarboxylate as a promising candidate for further investigation in the treatment of neurological and psychiatric conditions, such as depression and Parkinson's disease.

Despite these promising findings, challenges remain in the development of Ethyl 4-amino-2-ethylcyclopentanecarboxylate-based therapeutics. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed in future studies. Researchers are currently exploring prodrug strategies and structural modifications to enhance the compound's pharmacokinetic properties while retaining its pharmacological efficacy.

In conclusion, Ethyl 4-amino-2-ethylcyclopentanecarboxylate (CAS: 1201187-14-5) represents a versatile and pharmacologically active compound with significant potential in drug discovery. Ongoing research aims to further elucidate its mechanisms of action, optimize its synthetic routes, and explore its therapeutic applications across various disease areas. As the field advances, this compound is likely to play a pivotal role in the development of next-generation therapeutics.

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